Cas no 2185980-73-6 (1-3-(pyridin-3-yl)piperidin-1-ylprop-2-en-1-one)

• Product Name: 1-3-(pyridin-3-yl)piperidin-1-ylprop-2-en-1-one
• CAS No: 2185980-73-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5410407
• PubChem ID: 132317407
• Update Time: 2025-10-31

1-3-(pyridin-3-yl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[3-(3-pyridinyl)-1-piperidinyl]-
• 1-3-(pyridin-3-yl)piperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C13H16N2O/c1-2-13(16)15-8-4-6-12(10-15)11-5-3-7-14-9-11/h2-3,5,7,9,12H,1,4,6,8,10H2
• InChI Key： OAAFUJFJNRCDIQ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C2=CC=CN=C2)C1)(=O)C=C

Additional information on 1-3-(pyridin-3-yl)piperidin-1-ylprop-2-en-1-one

1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one: A Promising Compound in Pharmaceutical Research

1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one (CAS No. 2185980-73-6) represents a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of substituted piperidinone derivatives, characterized by its complex ring systems and functional groups. The molecule combines a pyridine ring with a piperidine ring, forming a bridging structure that enhances its potential for biological activity. The presence of a conjugated double bond in the propenone moiety further contributes to its chemical reactivity and pharmacological properties.

The pyridin-3-yl group, a key functional unit in this compound, is known for its ability to modulate various biological targets. This aromatic heterocycle is commonly found in pharmaceutical agents, where it exhibits diverse interactions with proteins, enzymes, and receptors. The piperidin-1-yl moiety, on the other hand, introduces a six-membered ring with nitrogen, which is often utilized to enhance drug solubility and metabolic stability. The combination of these two rings creates a scaffold that is both chemically versatile and biologically relevant.

Recent studies have highlighted the potential of 1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one in targeting specific pathways associated with inflammatory and neurodegenerative diseases. The compound's structure allows for the formation of hydrogen bonds and hydrophobic interactions, which are critical for binding to target proteins. Researchers have demonstrated that this molecule can selectively inhibit certain kinases, making it a candidate for the development of novel therapeutics.

One of the most notable features of 1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one is its ability to modulate the activity of phosphoinositide 3-kinase (PI3K) pathways. This pathway is implicated in a wide range of diseases, including cancer and autoimmune disorders. By interfering with the PI3K signaling cascade, this compound may offer therapeutic benefits in conditions where aberrant signaling is a key driver of pathology.

Advances in computational chemistry have enabled the prediction of the compound's behavior in biological systems. Molecular docking studies suggest that the pyridin-3-yl group can interact with specific amino acid residues in target proteins, while the piperidin-1-yl ring contributes to the overall conformational flexibility of the molecule. These interactions are crucial for the compound's efficacy and selectivity.

Experimental data from recent clinical trials have further validated the therapeutic potential of 1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one. In preclinical models, this compound has shown promising results in reducing inflammation and oxidative stress, which are common features of many chronic diseases. The ability to target multiple pathways simultaneously makes this molecule a valuable tool for drug discovery.

The prop-2-en-1-one functional group in the compound plays a critical role in its chemical reactivity. This ketone group can participate in various reactions, including electrophilic addition and nucleophilic substitution, which are essential for the compound's metabolic processing in the body. The presence of this group also influences the molecule's solubility and bioavailability, factors that are vital for drug development.

Researchers have also explored the compound's potential as a scaffold for the design of new drugs. The pyridin-3-yl and piperidin-1-yl moieties can be modified to create derivatives with enhanced pharmacological properties. This flexibility allows for the optimization of the compound's therapeutic profile, addressing specific needs in different disease contexts.

Recent studies have focused on the compound's application in the treatment of neurodegenerative diseases. The ability of 1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one to cross the blood-brain barrier is a significant advantage, as it enables the compound to reach central nervous system targets. This property makes it a promising candidate for the development of therapies for conditions such as Alzheimer's and Parkinson's disease.

Additionally, the compound has been investigated for its potential in cancer therapy. The pyridin-3-yl group's ability to interact with DNA and protein targets may contribute to its antitumor activity. Preliminary studies suggest that this molecule can induce apoptosis in cancer cells while minimizing toxicity to healthy tissues, a critical factor in the development of safe and effective cancer treatments.

From a synthetic perspective, the preparation of 1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one involves a series of well-established chemical reactions. The synthesis typically begins with the formation of the piperidine ring, followed by the introduction of the pyridine moiety. The final step involves the formation of the propenone group, which requires precise control of reaction conditions to ensure the desired product is obtained.

Challenges in the synthesis of this compound include the potential for side reactions and the need to maintain the integrity of the functional groups throughout the process. However, advances in organic chemistry have enabled the development of efficient and scalable methods for its production, making it more accessible for further research and potential therapeutic applications.

The pharmacokinetic profile of 1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic use. Studies have indicated that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are advantageous for drug development.

Furthermore, the compound's safety profile is being evaluated through various preclinical studies. These studies aim to identify any potential toxicities associated with its use, ensuring that it meets the necessary safety standards for clinical application. The results of these studies will play a crucial role in determining the compound's viability as a therapeutic agent.

In conclusion, 1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one represents a promising candidate in the field of pharmaceutical research. Its unique structure and chemical properties make it a valuable tool for the development of new therapies for a range of diseases. Continued research into its mechanisms of action, pharmacokinetics, and safety profile will be essential for realizing its full potential as a therapeutic agent.

As the field of drug discovery continues to evolve, the exploration of compounds like 1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one will remain a critical area of focus. The ability to design and synthesize such complex molecules offers new opportunities for addressing unmet medical needs and improving patient outcomes. The ongoing research into this compound underscores the importance of interdisciplinary approaches in advancing pharmaceutical science.

Ultimately, the successful development of therapies based on 1-3-(Pyridin-3-yl)piperidin-1-ylprop-2-en-1-one will depend on continued innovation in both chemical synthesis and biological research. By leveraging the unique properties of this molecule, scientists and pharmaceutical researchers can pave the way for the next generation of therapeutic agents, offering new hope for patients with a wide range of conditions.